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Compound of Interest

Compound Name: Montelukast sodium hydrate

Cat. No.: B12041163 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Montelukast sodium is a selective and orally active leukotriene receptor antagonist used for the

treatment of asthma and allergic rhinitis.[1][2][3] It acts by inhibiting the cysteinyl leukotriene

CysLT1 receptor, thereby preventing airway edema, smooth muscle contraction, and mucus

secretion.[1][2][4] Accurate and sensitive quantification of montelukast in biological matrices is

crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. This application note

provides a detailed protocol for the quantification of montelukast sodium in human plasma

using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful analytical technique

known for its selectivity, sensitivity, and reproducibility.[5]

Mechanism of Action
Montelukast selectively antagonizes the cysteinyl leukotriene type-1 (CysLT1) receptor.[2][4]

Cysteinyl leukotrienes (LTC4, LTD4, LTE4) are products of arachidonic acid metabolism

released from inflammatory cells like mast cells and eosinophils.[2][4] These leukotrienes bind

to CysLT1 receptors in the airways, leading to bronchoconstriction, increased vascular

permeability, mucus production, and recruitment of inflammatory cells.[2][4] By blocking the

CysLT1 receptor, montelukast inhibits these downstream effects, resulting in anti-inflammatory

and bronchodilatory actions.[4]
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Caption: Montelukast's mechanism of action.

Experimental Protocols
This section details the materials and methods for the quantification of montelukast in human

plasma. As montelukast is light-sensitive, all handling and analysis of samples should be

performed under diffused light conditions.[6][7]

Materials and Reagents
Montelukast Sodium Reference Standard

Montelukast-d6 (Internal Standard, IS)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium Formate

Formic Acid

Ethyl Acetate

Water (Ultrapure)

Human Plasma (drug-free)
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Standard and Quality Control Sample Preparation
Stock Solutions: Prepare primary stock solutions of montelukast and montelukast-d6 in

methanol at a concentration of 100 µg/mL.[5][6]

Working Standard Solutions: Prepare working standard solutions of montelukast by serial

dilution of the stock solution in a suitable solvent like methanol or a methanol-water mixture.

Internal Standard Working Solution: Prepare a working solution of montelukast-d6 (e.g., 400

ng/mL) in 50% methanol.[5]

Calibration Standards and Quality Control (QC) Samples: Spike drug-free human plasma

with the appropriate working standard solutions to obtain a series of calibration standards

and QC samples at different concentration levels (low, medium, and high).[5]

Sample Preparation
Two common methods for extracting montelukast from plasma are protein precipitation and

liquid-liquid extraction.

Method 1: Protein Precipitation[5][6]

To 200 µL of plasma sample, add 50 µL of the internal standard working solution.

Add 750 µL of acetonitrile to precipitate the plasma proteins.[5]

Vortex the mixture for approximately 5 minutes.[5]

Centrifuge the samples at 14,000 g for 10 minutes.[5]

Transfer the supernatant to an autosampler vial for LC-MS analysis.[5]

Method 2: Liquid-Liquid Extraction[8]

To 500 µL of plasma sample, add 50 µL of the internal standard working solution.

Add 3 mL of ethyl acetate and vortex for 10 minutes.[8]

Centrifuge to separate the organic and aqueous layers.
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Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 60 °C.[8]

Reconstitute the residue in 200 µL of the mobile phase and inject into the LC-MS system.[8]
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Caption: Experimental workflow for sample preparation.
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LC-MS/MS Conditions
The following are typical LC-MS/MS parameters for the analysis of montelukast.

Liquid Chromatography
Parameter Condition

Column
YMC-pack pro C18, 50 x 4.6 mm, 3 µm[5] or

equivalent

Mobile Phase
A: 10 mM Ammonium Formate (pH 4.0)[5] B:

Acetonitrile[5]

Gradient/Isocratic
Isocratic: 20:80 (A:B)[5] or 80:20

(Acetonitrile:5mM Ammonium Acetate)[9]

Flow Rate 0.8 mL/min[5][9]

Injection Volume 10-20 µL[5][6]

Column Temperature 45 °C[5]

Run Time ~3-5 minutes[5][9]

Mass Spectrometry
Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive[5]

Scan Type Multiple Reaction Monitoring (MRM)[5]

Precursor Ion (m/z)
Montelukast: 586.2[5][8] Montelukast-d6:

592.3[5]

Product Ion (m/z)
Montelukast: 568.2[5] or 422.2[8] Montelukast-

d6: 574.2[5]

Source Temperature 325-550 °C[5][6]

Ion Spray Voltage 4000-5500 V[5][6]

Collision Gas Argon or Nitrogen[5][6]
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Data Presentation and Performance Characteristics
The performance of the LC-MS method for montelukast quantification is summarized below.

Linearity
The method demonstrates excellent linearity over a range of concentrations.

Study Linearity Range (ng/mL) Correlation Coefficient (r²)

Veeragoni et al. 2.5 - 600 0.991

Al-Rawithi et al.[6] 10.0 - 800.0 >0.99

Bakhtiar et al.[5] 1.0 - 800.0 ≥ 0.9996

Katteboina et al.[9] 5.01 - 599.91 >0.99

Abdel-Megalla et al.[8] 1 - 500 >0.99

Precision and Accuracy
The precision is typically expressed as the relative standard deviation (%RSD), and accuracy is

expressed as the percentage of the nominal concentration.

Study
Concentration
(ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Accuracy (%)

Bakhtiar et al.[5]
3.00, 240.00,

560.00
1.91 - 7.10 3.42 - 4.41 98.14 - 99.27

Veeragoni et al.
LLOQ, LQC,

MQC, HQC
4.18 - 10.65 4.20 - 10.98 97.6 - 106.06

Abdel-Megalla et

al.[8]
1, 5, 50, 500 0.96 - 1.92 1.03 - 1.55 Not specified

Recovery
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The extraction recovery of montelukast from plasma is an important parameter for method

validation.

Study Extraction Method
Concentration
(ng/mL)

Recovery (%)

Bakhtiar et al.[5] Protein Precipitation 3.00, 240.00, 560.00 57.33 - 76.05

Veeragoni et al.[10] Not specified Not specified 61.85 - 65.56

Vaidya et al.[11]
Liquid-Liquid

Extraction
10 - 1000 53 - 62

Conclusion
The LC-MS/MS methods described provide a sensitive, specific, and reproducible approach for

the quantification of montelukast sodium in biological samples. The detailed protocols and

performance data presented in this application note can serve as a valuable resource for

researchers in the fields of pharmacology, drug metabolism, and clinical chemistry. The use of

a deuterated internal standard and appropriate sample preparation techniques are critical for

achieving accurate and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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